Cas no 10018-93-6 (trans-hex-2-enoyl-CoA)

Technical Introduction: trans-Hex-2-enoyl-CoA trans-Hex-2-enoyl-CoA is an intermediate metabolite in fatty acid β-oxidation and unsaturated fatty acid degradation pathways. This CoA thioester derivative plays a critical role in mitochondrial and peroxisomal metabolism, facilitating the breakdown of unsaturated fatty acids via enzymatic hydration and isomerization. Its structural specificity ensures efficient processing by enoyl-CoA hydratases and related enzymes, making it valuable for studying metabolic disorders or enzyme mechanisms. High-purity preparations are essential for in vitro assays, structural studies, and elucidating biochemical pathways. The compound's stability under controlled conditions and relevance in lipid metabolism research underscore its utility in biochemical and biomedical applications.

trans-hex-2-enoyl-CoA structure

Product Name:trans-hex-2-enoyl-CoA

CAS No:10018-93-6

MF:C₂₇H₄₄N₇O₁₇P₃S

MW:863.661248207092

CID:187894

PubChem ID:440612

Update Time:2025-10-23

trans-hex-2-enoyl-CoA Chemical and Physical Properties

Names and Identifiers

- Coenzyme A,S-(2E)-2-hexenoate
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] (E
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] he
- (2E)-2-hexenoyl-CoA
- (2E)-Hexenoyl-CoA
- 2E-hexenoyl-CoA
- AG-D-04522
- Coenzyme A,S-2-hexenoate, (E)- (8CI)
- CTK3J8617
- Hex-2-trans-enoyl-CoA
- hexenoyl-CoA
- S-Hex-2t-enoyl-coenzym-A
- S-hex-2t-enoyl-coenzyme-A
- trans-2-hexenoyl-CoA
- trans-2-Hexenoylcoenzyme A
- trans-D2,3-Hexenoyl-CoA
- trans-Δ2,3-Hexenoyl-CoA
- trans-2-Hexenoylcoenzyme A
- trans-2-Hexenoyl- CoA
- Hex-2-trans-enoyl-CoA
- 2-Trans hexenoyl-CoA
- (2E)-Hexenoyl-CoA
- Coenzyme A, S-2-hexenoate, (E)- (8CI)
- Coenzyme A, S-(2E)-2-hexenoate
- OINXHIBNZUUIMR-ZOGSZLKASA-N
- DTXSID60331509
- 10018-93-6
- S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hex-2-enethioate
- 2-Trans hexenoyl-CoA
- trans-Δ2,3-Hexenoyl-CoA
- trans-hex-2-enoyl-CoA
- Inchi： 1S/C27H44N7O17P3S/c1-4-5-6-7-18(36)55-11-10-29-17(35)8-9-30-25(39)22(38)27(2,3)13-48-54(45,46)51-53(43,44)47-12-16-21(50-52(40,41)42)20(37)26(49-16)34-15-33-19-23(28)31-14-32-24(19)34/h6-7,14-16,20-22,26,37-38H,4-5,8-13H2,1-3H3,(H,29,35)(H,30,39)(H,43,44)(H,45,46)(H2,28,31,32)(H2,40,41,42)/t16-,20-,21-,22?,26-/m1/s1
- InChI Key： OINXHIBNZUUIMR-ZOGSZLKASA-N
- SMILES： S(C(C=CCCC)=O)CCNC(CCNC(C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

Exact Mass: 863.17302
Monoisotopic Mass: 863.173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 22
Heavy Atom Count: 55
Rotatable Bond Count: 23
Complexity: 1490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: _3.8
Topological Polar Surface Area: 389Å²

Experimental Properties

PSA: 363.63
LogP: 1.38400

trans-hex-2-enoyl-CoA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H100340-1mg	trans-hex-2-enoyl-CoA	10018-93-6	1mg	$173.00	2023-05-18
TRC	H100340-5mg	trans-hex-2-enoyl-CoA	10018-93-6	5mg	$775.00	2023-05-18
TRC	H100340-10mg	trans-hex-2-enoyl-CoA	10018-93-6	10mg	$1378.00	2023-05-18
TRC	H100340-25mg	trans-hex-2-enoyl-CoA	10018-93-6	25mg	$ 1800.00	2023-09-07

trans-hex-2-enoyl-CoA Production Method

Production Method 1

13419-69-7

85-61-0

10018-93-6

Reaction Conditions

1.1R:MgCl2, R:R:Coenzyme II, reduced, R:NaHCO3, S:H2O, 1 h, rt, pH 8.0
1.2R:Cl3CCO2H, S:H2O

Reference

: Enzymatic Synthesis of Dilactone Scaffold of Antimycins

By Sandy, Moriah et al, ACS Chemical Biology, 2012, 7(12), 1956-1961

Production Method 2

13419-69-7

85-61-0

10018-93-6

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 30 min, rt; rt → 4°C
1.2R:ClCO2Et, 2 h, 4°C
1.3R:KHCO3, S:H2O, S:DMF, 10 min, rt, pH 7.4
1.4R:HCO2H, pH 3-4

Reference

: Biochemical and Structural Characterization of the trans-Enoyl-CoA Reductase from Treponema denticola

By Bond-Watts, Brooks B. et al, Biochemistry, 2012, 51(34), 6827-6837

Production Method 3

13419-69-7

85-61-0

10018-93-6

Reaction Conditions

1.1R:DCC, C:4-DMAP, S:CH2Cl2, 1 h, 0°C; 1 h, rt
2.1R:NaHCO3, S:H2O, S:THF, 0°C; overnight, 4°C
2.2R:Et2O
2.3R:NaHCO3, S:H2O, pH 7.4

Reference

: Identification of Middle Chain Fatty Acyl-CoA Ligase Responsible for the Biosynthesis of 2-Alkylmalonyl-CoAs for Polyketide Extender Unit

By Miyazawa, Takeshi et al, Journal of Biological Chemistry, 2015, 290(45), 26994-27011

Production Method 4

598-21-0

85-61-0

10018-93-6

Reaction Conditions

1.1R:Et3N, S:CH2Cl2, 0°C; 0.5 h, rt
1.2R:HCl, S:H2O
2.1S:Benzene, rt; 4 h, reflux
2.2R:NaOH, S:H2O
3.1S:PhMe, 48 h, rt
4.1S:H2O, S:THF, overnight, rt, pH 8.5

Reference

: Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility

By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Production Method 5

13419-69-7

18439-24-2

10018-93-6

Reaction Conditions

1.1R:PyBOP, R:K2CO3, S:H2O, S:THF, 2 h, rt

Reference

: Extending Carbon Chain Length of 1-Butanol Pathway for 1-Hexanol Synthesis from Glucose by Engineered Escherichia coli

By Dekishima, Yasumasa et al, Journal of the American Chemical Society, 2011, 133(30), 11399-11401

Production Method 6

13419-69-7

18439-24-2

10018-93-6

Reaction Conditions

1.1R:PyBOP, R:K2CO3, S:H2O, S:THF, 2 h, rt

Reference

: Harnessing the Chemical Activation Inherent to Carrier Protein-Bound Thioesters for the Characterization of Lipopeptide Fatty Acid Tailoring Enzymes

By Kopp, Florian et al, Journal of the American Chemical Society, 2008, 130(8), 2656-2666